N-cyclopropyl-4-methoxy-3-(1-pyrrolidinylcarbonyl)benzenesulfonamide

• IUPAC Name: N-cyclopropyl-4-methoxy-3-(pyrrolidine-1-carbonyl)benzenesulfonamide
• InChI: InChI=1S/C15H20N2O4S/c1-21-14-7-6-12(22(19,20)16-11-4-5-11)10-13(14)15(18)17-8-2-3-9-17/h6-7,10-11,16H,2-5,8-9H2,1H3
• InChI Key: ZKFCZEAVPWOPIH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)NC2CC2)C(=O)N3CCCC3
• Molecular Formula: C15H20N2O4S
• Molecular Weight: 324.4 g/mol

Description

N-cyclopropyl-4-methoxy-3-(1-pyrrolidinylcarbonyl)benzenesulfonamide, also known as CP-465,022, is a novel and potent subtype-selective inhibitor of the glycine transporter 1 (GlyT1). GlyT1 is a protein that is responsible for the reuptake of glycine, an important neurotransmitter in the brain. Inhibiting GlyT1 has been shown to have potential therapeutic effects in a variety of neurological disorders, including schizophrenia, anxiety, and depression.

Scientific Research Applications

Cognitive Enhancing Properties

Compounds similar to N-cyclopropyl-4-methoxy-3-(1-pyrrolidinylcarbonyl)benzenesulfonamide have been investigated for their cognitive enhancing properties. For instance, SB-399885, a potent and selective 5-HT6 receptor antagonist, has shown to improve cognitive functions in aged rat models, suggesting a potential therapeutic utility in disorders characterized by cognitive deficits such as Alzheimer's disease and schizophrenia (Hirst et al., 2006).

Antiproliferative Activity

Research on benzenesulfonamide derivatives has also explored their antiproliferative activity against various cancer cell lines. For example, a study reported the synthesis of novel N-(9-oxo-9H-xanthen-4-yl)benzenesulfonamides as potential antiproliferative agents, with some derivatives showing high activity against breast cancer and neuroblastoma cell lines (Motavallizadeh et al., 2014).

Carbonic Anhydrase Inhibition

Another significant area of research involves the inhibition of carbonic anhydrases, a family of enzymes involved in various physiological and pathological processes. Studies have focused on synthesizing benzenesulfonamide derivatives to act as inhibitors for specific isoforms of human carbonic anhydrase, indicating potential applications in the treatment of conditions like glaucoma, epilepsy, and cancer (Di Fiore et al., 2011).

Anti-Inflammatory and COX-2 Inhibition

Compounds structurally related to N-cyclopropyl-4-methoxy-3-(1-pyrrolidinylcarbonyl)benzenesulfonamide have been evaluated for their anti-inflammatory properties and selective inhibition of cyclooxygenase-2 (COX-2), an enzyme associated with inflammation and pain. This suggests potential applications in developing new anti-inflammatory drugs (Pal et al., 2003).